Cas no 1806028-43-2 (Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806028-43-2
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4903662
• Update Time: 2025-10-28

Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate
• Methyl 5-cyano-2-(difluoromethyl)nicotinate
• Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H6F2N2O2/c1-15-9(14)6-2-5(3-12)4-13-7(6)8(10)11/h2,4,8H,1H3
• InChI Key： PPRUUIAJRFUQOD-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(C#N)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Additional information on Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate

Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806028-43-2): A Comprehensive Overview

Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806028-43-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various biologically active molecules. Its molecular structure, incorporating both cyano and difluoromethyl groups, endows it with distinct chemical properties that make it valuable for further functionalization and derivatization.

The compound's chemical formula can be represented as C₉H₅FN₂O₃, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of the cyano group (−CN) at the 5-position and the difluoromethyl group (−CF₂) at the 2-position of the pyridine ring contributes to its reactivity and potential applications in drug discovery. Specifically, the cyano group can participate in nucleophilic addition reactions, while the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate has been investigated for its role in developing novel therapeutic agents. Its structural motifs are frequently incorporated into scaffolds that exhibit inhibitory activity against various enzymes and receptors. For instance, studies have demonstrated its utility in generating compounds with anti-inflammatory and anticancer properties.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The ester functionality at the 3-position of the pyridine ring allows for easy modification through hydrolysis or transesterification reactions, enabling chemists to tailor its properties for specific applications. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules, including those targeted for preclinical and clinical development.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to improve their pharmacokinetic profiles. The difluoromethyl group in Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate contributes to this by increasing lipophilicity and reducing susceptibility to metabolic degradation. Such modifications are particularly important in drug design, where optimizing bioavailability is critical for therapeutic efficacy.

Recent research has also highlighted the compound's potential in agrochemical applications. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate, with its unique structural features, may offer new opportunities for developing next-generation agrochemicals with improved selectivity and environmental safety.

The synthesis of Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group interconversions. The precise control of reaction conditions is essential to achieve high yields and purity, which are critical for downstream applications.

In conclusion, Methyl 5-cyano-2-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806028-43-2) is a versatile and highly functionalized compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyano and difluoromethyl groups, make it a valuable building block for developing novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic chemistry and drug discovery efforts.